2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide

• IUPAC Name: 2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C15H20N4O/c1-10(13-16-9-17-19-13)18-14(20)11-7-5-6-8-12(11)15(2,3)4/h5-10H,1-4H3,(H,18,20)(H,16,17,19)
• InChI Key: JEOZNGUQYBIYGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NN1)NC(=O)C2=CC=CC=C2C(C)(C)C
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide is a chemical compound that has gained attention in scientific research applications due to its potential as a therapeutic agent. This compound is a triazole derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in cell growth and division. This may explain its potential as an anticancer agent, as well as its ability to inhibit the growth of microorganisms.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. It has been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA, which may explain its potential as an anticancer agent. Additionally, this compound has been shown to affect the levels of certain neurotransmitters in the brain, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound is relatively easy to synthesize, making it accessible for researchers. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research related to 2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide. One area of interest is its potential as an anticancer agent, and further studies are needed to understand its mechanism of action and its efficacy in vivo. Additionally, this compound has shown potential as a treatment for neurological disorders, and further studies are needed to explore this potential. Finally, there is potential for the development of new derivatives of this compound with improved therapeutic properties.

Synthesis Methods

The synthesis of 2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide involves the reaction of 2-tert-butylbenzoyl chloride with 1-(1H-1,2,4-triazol-5-yl)ethan-1-amine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is obtained through filtration and purification steps.

Scientific Research Applications

2-tert-butyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzamide has been studied for its potential as a therapeutic agent for various diseases. It has been shown to have antifungal and antibacterial properties, making it a potential candidate for the treatment of infections caused by these microorganisms. Additionally, this compound has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.